Cas no 1248548-62-0 (Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate)

Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate is a brominated indole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive bromine substituent at the 3-position, enabling further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The ester group at the 2-position enhances its versatility as a synthetic intermediate, facilitating transformations into carboxylic acids, amides, or other derivatives. Its phenyl substitution at the 1-position contributes to steric and electronic modulation, making it valuable for constructing complex heterocyclic scaffolds. This compound is particularly useful in medicinal chemistry for the development of indole-based bioactive molecules. High purity and well-defined reactivity ensure consistent performance in research applications.
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate structure
1248548-62-0 structure
Product Name:Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
CAS No:1248548-62-0
MF:C16H12BrNO2
MW:330.175983428955
CID:2126672
Update Time:2025-06-06

Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
    • SKKXCRNUBTZKPM-UHFFFAOYSA-N
    • methyl 1-phenyl-3-bromo-1H-indole-2-carboxylate
    • 3-Bromo-1-phenyl-1H-indole-2-carboxylic acid methyl ester
    • Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
    • Inchi： 1S/C16H12BrNO2/c1-20-16(19)15-14(17)12-9-5-6-10-13(12)18(15)11-7-3-2-4-8-11/h2-10H,1H3
    • InChI Key： SKKXCRNUBTZKPM-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(=O)OC)N(C2C=CC=CC=2)C2C=CC=CC=21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 356
  • Topological Polar Surface Area: 31.2

Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate Pricemore >>

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